2-((1-((3r,5r,7r)-adamantane-1-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide

• IUPAC Name: 2-[1-(adamantane-1-carbonyl)piperidin-4-yl]sulfonyl-N-methylacetamide
• InChI: InChI=1S/C19H30N2O4S/c1-20-17(22)12-26(24,25)16-2-4-21(5-3-16)18(23)19-9-13-6-14(10-19)8-15(7-13)11-19/h13-16H,2-12H2,1H3,(H,20,22)
• InChI Key: NKUYNSACJWQMMU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C19H30N2O4S
• Molecular Weight: 382.5 g/mol

Description

2-((1-((3r,5r,7r)-adamantane-1-carbonyl)piperidin-4-yl)sulfonyl)-N-methylacetamide is a useful research compound. Its molecular formula is C19H30N2O4S and its molecular weight is 382.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry Applications

• Advanced Synthesis Techniques : Research has demonstrated innovative methods in the synthesis of complex nitroalkenes, using piperidine and adamantane derivatives as key intermediates. These techniques enable the production of 2,2-disubstituted 1-nitroalkenes, with potential applications in further synthetic transformations (Lin et al., 2001).

Medicinal Chemistry and Biological Evaluation

• A3 Adenosine Receptor Agonists : A study on the synthesis and biological evaluation of novel compounds incorporating the sulfonamido moiety, which includes adamantane and piperidine structures, showed significant affinity for the human A3 adenosine receptor subtype. This suggests potential therapeutic applications for conditions influenced by this receptor (Baraldi et al., 2004).

Material Science and Nanotechnology

• Nanoscale Applications : Research into the synthesis of 1,3,5,7-tetrasubstituted adamantanes designed for atomic force microscopy (AFM) applications demonstrates the utility of adamantane-based compounds in creating nanoscale objects. These compounds, with their rigid and well-defined structures, are potential tools for enhancing AFM techniques and calibrating AFM tips (Li et al., 2003).

Antimicrobial and Anti-inflammatory Activities

• Antimicrobial and Anti-inflammatory Compounds : Studies have synthesized and tested adamantyl-containing triazole derivatives for antimicrobial and anti-inflammatory activities. These compounds exhibited potent activity against a range of bacteria and showed promise in anti-inflammatory testing, highlighting the potential for adamantane derivatives in developing new therapeutic agents (Al-Abdullah et al., 2014).